Cas no 873857-03-5 (2-3-(2-methylpiperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole)

• Product Name: 2-3-(2-methylpiperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole
• CAS No: 873857-03-5
• MF: C₁₉H₁₉N₃OS
• MW: 337.43866276741
• CID: 5421564
• PubChem ID: 6460481
• Update Time: 2025-07-17

2-3-(2-methylpiperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 873857-03-5
• AKOS002268685
• VU0608937-1
• F3290-0067
• (2-(benzo[d]thiazol-2-yl)pyridin-3-yl)(2-methylpiperidin-1-yl)methanone
• AKOS016139749
• [2-(1,3-benzothiazol-2-yl)pyridin-3-yl]-(2-methylpiperidin-1-yl)methanone
• [2-(2-Benzothiazolyl)-3-pyridinyl](2-methyl-1-piperidinyl)methanone
• 2-3-(2-methylpiperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole

• Inchi： 1S/C19H19N3OS/c1-13-7-4-5-12-22(13)19(23)14-8-6-11-20-17(14)18-21-15-9-2-3-10-16(15)24-18/h2-3,6,8-11,13H,4-5,7,12H2,1H3
• InChI Key： CVIUBHZEEAYPAC-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1C1=NC2=CC=CC=C2S1)(N1CCCCC1C)=O

Computed Properties

• Exact Mass: 337.12488341g/mol
• Monoisotopic Mass: 337.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 550.4±60.0 °C(Predicted)
• pka: 0.28±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-3-(2-methylpiperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole

Recent Advances in the Study of 2-3-(2-methylpiperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole (CAS: 873857-03-5)

The compound 2-3-(2-methylpiperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole (CAS: 873857-03-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The insights presented here are derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the information.

Recent studies have highlighted the unique structural features of 2-3-(2-methylpiperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole, which contribute to its ability to interact with specific biological targets. The compound's benzothiazole core, combined with the 2-methylpiperidine-1-carbonyl moiety, has been shown to enhance its binding affinity to certain enzymes and receptors. This has led to its investigation as a potential candidate for the treatment of various diseases, including cancer and neurodegenerative disorders.

One of the key advancements in the study of this compound is the development of efficient synthetic routes that allow for the production of high-purity material. Researchers have optimized reaction conditions to improve yields and reduce the formation of by-products, which is critical for scaling up production for preclinical and clinical studies. Additionally, recent work has focused on the derivatization of the core structure to explore structure-activity relationships (SAR) and identify more potent analogs.

In vitro and in vivo studies have demonstrated that 2-3-(2-methylpiperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole exhibits promising pharmacological properties. For instance, it has been shown to inhibit the activity of specific kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Furthermore, preliminary data indicate that the compound may also modulate neurotransmitter systems, making it a candidate for the treatment of neurological conditions such as Alzheimer's disease and Parkinson's disease.

Despite these promising findings, challenges remain in the development of 2-3-(2-methylpiperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring formulation strategies and delivery systems to enhance the compound's pharmacokinetic profile and minimize adverse effects.

In conclusion, 2-3-(2-methylpiperidine-1-carbonyl)pyridin-2-yl-1,3-benzothiazole represents a promising scaffold for drug discovery, with potential applications in oncology and neurology. Continued research into its mechanism of action, optimization of its chemical structure, and evaluation of its safety and efficacy in clinical trials will be essential to fully realize its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of novel bioactive compounds like this one.